Cas no 2680871-89-8 (2-Acetamido-4-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-Acetamido-4-hydroxypyridine-3-carboxylic acid
• CAS No: 2680871-89-8
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 5651312
• PubChem ID: 165907786
• Update Time: 2025-05-24

2-Acetamido-4-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680871-89-8
• 2-acetamido-4-hydroxypyridine-3-carboxylic acid
• EN300-28271942
• 2-Acetamido-4-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C8H8N2O4/c1-4(11)10-7-6(8(13)14)5(12)2-3-9-7/h2-3H,1H3,(H,13,14)(H2,9,10,11,12)
• InChI Key： CKFYWKUIHJNNIE-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(=C1C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-Acetamido-4-hydroxypyridine-3-carboxylic acid

Comprehensive Overview of 2-Acetamido-4-hydroxypyridine-3-carboxylic acid (CAS No. 2680871-89-8)

2-Acetamido-4-hydroxypyridine-3-carboxylic acid (CAS No. 2680871-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of hydroxypyridine derivatives, which are known for their versatility in drug development and material science. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its carboxylic acid and acetamido functional groups.

The molecular structure of 2-Acetamido-4-hydroxypyridine-3-carboxylic acid features a pyridine ring substituted with hydroxyl, acetamido, and carboxylic acid groups. This arrangement makes it a valuable intermediate in the synthesis of heterocyclic compounds, which are widely used in the development of antimicrobial agents, anti-inflammatory drugs, and enzyme inhibitors. Recent studies have explored its role in modulating enzyme activity, particularly in pathways related to metabolic disorders and oxidative stress, aligning with current trends in precision medicine and targeted therapies.

In the context of green chemistry and sustainable synthesis, 2-Acetamido-4-hydroxypyridine-3-carboxylic acid has been investigated for its compatibility with eco-friendly solvents and catalytic processes. This aligns with the growing demand for environmentally benign chemical production methods. Additionally, its stability under physiological conditions makes it a candidate for drug delivery systems, a hot topic in nanotechnology and personalized medicine.

From an analytical perspective, the compound’s spectroscopic properties (e.g., NMR, IR, and mass spectrometry) have been well-documented, aiding in its identification and purity assessment. Researchers frequently search for "synthesis methods for 2-Acetamido-4-hydroxypyridine-3-carboxylic acid" or "applications of hydroxypyridine derivatives," reflecting its relevance in academic and industrial settings. Its CAS number (2680871-89-8) is often used as a unique identifier in patent literature and chemical databases.

Ongoing research highlights the compound’s potential in cancer therapeutics, where its derivatives are being tested for kinase inhibition and apoptosis induction. These studies resonate with the broader interest in small-molecule inhibitors and targeted cancer treatments. Furthermore, its role in neuroprotective agents is under exploration, addressing the rising focus on neurodegenerative diseases like Alzheimer’s and Parkinson’s.

In summary, 2-Acetamido-4-hydroxypyridine-3-carboxylic acid (CAS No. 2680871-89-8) is a multifaceted compound with promising applications in pharmaceuticals, biochemistry, and material science. Its structural features and functional groups make it a subject of continuous innovation, particularly in areas like drug design and sustainable chemistry. As research progresses, this compound is likely to play a pivotal role in addressing contemporary health and environmental challenges.